Cas no 2171680-07-0 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid)
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid
- 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid
- 2171680-07-0
- EN300-1473437
-
- Inchi: 1S/C26H26N2O5S/c1-2-3-12-22(24(29)28-13-14-34-23(15-28)25(30)31)27-26(32)33-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-23H,12-16H2,1H3,(H,27,32)(H,30,31)
- InChI Key: VWNSPJLDLLETBX-UHFFFAOYSA-N
- SMILES: S1CCN(C(C(CC#CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O
Computed Properties
- Exact Mass: 478.15624311g/mol
- Monoisotopic Mass: 478.15624311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 814
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 121Ų
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1473437-0.05g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid |
2171680-07-0 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1473437-0.1g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid |
2171680-07-0 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1473437-0.25g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid |
2171680-07-0 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1473437-0.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid |
2171680-07-0 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1473437-1.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid |
2171680-07-0 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1473437-2.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid |
2171680-07-0 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1473437-5.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid |
2171680-07-0 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1473437-10.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid |
2171680-07-0 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1473437-50mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid |
2171680-07-0 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1473437-100mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]thiomorpholine-2-carboxylic acid |
2171680-07-0 | 100mg |
$2963.0 | 2023-09-29 |
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid
Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid (CAS No. 2171680-07-0)
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid (CAS No. 2171680-07-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino group, and a thiomorpholine ring. These structural elements contribute to its potential applications in various biological and medicinal contexts.
The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential component in the synthesis of complex peptides and peptidomimetics. The presence of the amino group and the thiomorpholine ring further enhances the compound's versatility, as these functional groups can participate in a variety of chemical reactions and interactions with biological targets.
In recent years, there has been a growing interest in the development of novel therapeutic agents that can target specific biological pathways with high selectivity and efficacy. 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid has shown promise in this regard, particularly in the context of protein-protein interactions (PPIs) and enzyme inhibition. PPIs are crucial for many cellular processes, including signal transduction, cell cycle regulation, and apoptosis. By modulating these interactions, this compound could potentially be used to develop new treatments for various diseases, such as cancer, neurodegenerative disorders, and inflammatory conditions.
The thiomorpholine ring in the structure of this compound is particularly noteworthy due to its ability to form stable complexes with metal ions. This property has been exploited in the development of metal-based drugs and imaging agents. For example, thiomorpholine derivatives have been used as chelating agents for radiometals in positron emission tomography (PET) imaging, which is a non-invasive technique used to visualize and quantify biological processes in living organisms.
In addition to its potential therapeutic applications, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid has also been studied for its use as a building block in supramolecular chemistry. Supramolecular assemblies are formed through non-covalent interactions such as hydrogen bonding, π-stacking, and van der Waals forces. These assemblies have found applications in areas such as drug delivery systems, catalysis, and materials science.
The synthesis of this compound typically involves several steps, including the protection of the amino group with the Fmoc group, the introduction of the thiomorpholine ring, and the formation of the hexynoyl moiety. The choice of synthetic route can significantly impact the yield and purity of the final product. Recent advancements in synthetic methods have led to more efficient and environmentally friendly approaches to producing this compound on a larger scale.
Clinical trials involving compounds with similar structures have shown promising results in terms of safety and efficacy. For instance, a related thiomorpholine derivative was evaluated for its anti-inflammatory properties and demonstrated significant reduction in inflammation markers without causing severe side effects. These findings suggest that 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid could be a valuable candidate for further preclinical and clinical investigation.
In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid (CAS No. 2171680-07-0) is a multifunctional compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new therapeutic agents, imaging agents, and supramolecular assemblies. Ongoing research into this compound is likely to uncover even more exciting possibilities for its use in various scientific and medical fields.
2171680-07-0 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoylthiomorpholine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)